Cas no 126588-34-9 (4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one)

• Product Name: 4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one
• CAS No: 126588-34-9
• MF: C₁₈H₁₆O₇
• MW: 344.315445899963
• CID: 2035547
• PubChem ID: 14583718
• Update Time: 2025-04-21

4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 4',5,7-Tri-Me ether-4-(3,4-Dihydroxyphenyl)-5,7,8-trihydroxy-2H-1-benzopyran-2-one
• 5,7,4'-trimethoxy-8,3'-dihydroxy-4-phenylcoumarin
• 8,3'-dihydroxy-5,7,4'-trimethoxy-4-phenylcoumarin
• LMPK12100053
• 8-hydroxy-4-(3-hydroxy-4-methoxyphenyl)-5,7-dimethoxychromen-2-one
• 126588-34-9

• Inchi： 1S/C18H16O7/c1-22-12-5-4-9(6-11(12)19)10-7-15(20)25-18-16(10)13(23-2)8-14(24-3)17(18)21/h4-8,19,21H,1-3H3
• InChI Key： BZCWUSCPRCGNBH-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC(C2C3C(=C(C(=CC=3OC)OC)O)OC(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 344.08960285Da
• Monoisotopic Mass: 344.08960285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.671
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones
• Natural Products and Extracts Plant Extracts Plant based Exostema acuminatum